Cas no 855425-38-6 (1-(2-Ethylbutyl)cyclohexanecarbonitrile)

1-(2-Ethylbutyl)cyclohexanecarbonitrile structure
855425-38-6 structure
Product Name:1-(2-Ethylbutyl)cyclohexanecarbonitrile
CAS No:855425-38-6
MF:C13H23N
MW:193.32842373848
CID:2662019
Update Time:2023-08-07

1-(2-Ethylbutyl)cyclohexanecarbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Ethylbutyl)cyclohexanecarbonitrile
    • DRMOLJPDSCAGCC-UHFFFAOYSA-N
    • 1-(2-ethyl-butyl)-cyclohexanecarbonitrile
    • 1-(2-ethyl butyl) cyclohexane carbonitrile
    • Inchi: 1S/C13H23N/c1-3-12(4-2)10-13(11-14)8-6-5-7-9-13/h12H,3-10H2,1-2H3
    • InChI Key: DRMOLJPDSCAGCC-UHFFFAOYSA-N
    • SMILES: N#CC1(CCCCC1)CC(CC)CC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 201
  • Topological Polar Surface Area: 23.8
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